Cas no 1553105-05-7 (5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-ylmethanamine)

• Product Name: 5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-ylmethanamine
• CAS No: 1553105-05-7
• MF: C₉H₈FN₃O
• MW: 193.177724838257
• MDL: MFCD25993870
• CID: 5656070
• PubChem ID: 83129364
• Update Time: 2025-10-30

5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1553105-05-7
• [5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-yl]methanamine
• EN300-2733004
• AKOS021450914
• 3-Isoxazolemethanamine, 5-(5-fluoro-2-pyridinyl)-
• 5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-ylmethanamine

• MDL： MFCD25993870
• Inchi： 1S/C9H8FN3O/c10-6-1-2-8(12-5-6)9-3-7(4-11)13-14-9/h1-3,5H,4,11H2
• InChI Key： CDHFPFMKLLEGRL-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1=CC(CN)=NO1

Computed Properties

• Exact Mass: 193.06514005g/mol
• Monoisotopic Mass: 193.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 340.2±37.0 °C(Predicted)
• pka: 7.06±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-ylmethanamine

Introduction to 5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-ylmethanamine (CAS No. 1553105-05-7)

5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-ylmethanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1553105-05-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 5-fluoropyridin-2-yl moiety and an 1,2-oxazol ring system, which contribute to its distinctive chemical behavior and biological activity.

The 5-fluoropyridin-2-yl group is a key feature of this molecule, providing a fluorine atom that can enhance the metabolic stability and binding affinity of the compound. Fluorine atoms are widely used in pharmaceuticals due to their ability to modulate the pharmacokinetic properties of drugs. In particular, the presence of fluorine can improve the lipophilicity and binding interactions with biological targets, making it a valuable component in drug design. The 1,2-oxazol ring, on the other hand, introduces a heterocyclic framework that is known for its versatility in medicinal chemistry. Oxazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties.

The synthesis of 5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-ylmethanamine involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the 5-fluoropyridin-2-yl group typically involves nucleophilic substitution reactions or cross-coupling techniques such as Suzuki or Buchwald-Hartwig couplings. The formation of the 1,2-oxazol ring often requires cyclization reactions under specific conditions, which may include acidic or basic environments and controlled temperatures.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both fluorinated pyridine and oxazole moieties. These structural features have been shown to enhance drug-like properties such as solubility, bioavailability, and target specificity. For instance, studies have demonstrated that fluorinated pyridines can improve the metabolic stability of drug candidates by reducing their susceptibility to enzymatic degradation. Similarly, oxazole derivatives have been found to exhibit strong binding interactions with enzymes and receptors involved in various disease pathways.

The biological activity of 5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-ylmethanamine has been investigated in several preclinical studies. These studies have revealed that the compound demonstrates promising effects in modulating inflammatory responses and inhibiting the activity of key enzymes involved in disease progression. Specifically, the 5-fluoropyridin-2-yl group has been shown to enhance the anti-inflammatory properties of the molecule by interacting with cytokine receptors and signaling pathways. The 1,2-oxazol moiety contributes to its ability to inhibit enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are implicated in inflammation and pain.

The therapeutic potential of this compound is further supported by its ability to cross cell membranes due to its favorable lipophilicity profile. This property is crucial for drugs that need to reach intracellular targets or penetrate biological barriers. Additionally, the structural flexibility provided by the combination of fluorinated pyridine and oxazole moieties allows for further derivatization and optimization to enhance specific pharmacological effects.

In conclusion, 5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-ylmethanamine (CAS No. 1553105-05-7) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features, including the 5-fluoropyridin-2-y, provide it with enhanced drug-like properties such as metabolic stability and target specificity. Preclinical studies have highlighted its promising effects in modulating inflammatory responses and inhibiting key enzymes involved in disease progression. As research continues to uncover new therapeutic targets and mechanisms, compounds like 5-(5-fluoropyridin-